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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodec-2-enal, particularly in its (E)-isomer form, is an a,3-unsaturated aldehyde that has
garnered significant interest across various scientific disciplines. While widely recognized for its
characteristic citrusy and waxy aroma, leading to its extensive use in the flavor and fragrance
industries, its chemical reactivity and biological activities present opportunities for broader
applications in research and development.[1][2] This guide provides a comprehensive technical
overview of Dodec-2-enal, focusing on its chemical identity, physicochemical properties,
synthesis and purification, analytical methodologies, biological significance, and safety
considerations.

Chemical Identity and Synonyms

A clear understanding of the nomenclature and identifiers for Dodec-2-enal is crucial for
accurate literature searching and chemical sourcing. The most common isomer in commercial
and research use is the (E) or trans isomer.
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Table 1: Chemical Identifiers for (E)-Dodec-2-enal

Identifier Value

IUPAC Name (2E)-dodec-2-enal
CAS Registry Number 20407-84-5
Molecular Formula C12H220
Molecular Weight 182.30 g/mol

This compound is also known by a variety of synonyms, which are frequently encountered in
scientific literature and commercial listings.

Synonyms:

trans-2-Dodecenal

(E)-2-Dodecen-1-al

(2E)-2-Dodecenal

trans-Dodec-2-enal

Mandarin aldehyde

3-Nonylacrolein

Physicochemical Properties

(E)-Dodec-2-enal is a colorless to pale yellow liquid with a distinct fatty, citrus-like odor.[2][3] Its
physical and chemical properties are summarized in the table below.

Table 2: Physicochemical Properties of (E)-Dodec-2-enal
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Property Value Source
Boiling Point 93 °C at 0.5 mm Hg [2]
Density 0.849 g/mL at 25 °C [2]
Refractive Index 1.455 - 1.459 at 20 °C [3]
Flash Point 110 °C (closed cup) [3]

- Insoluble in water; soluble in
Solubility _ _ [4]
alcohol and most fixed oils.

LogP 4.8 [4]

Synthesis and Purification

The synthesis of (E)-Dodec-2-enal is most commonly achieved through an aldol condensation
reaction between decanal and acetaldehyde.[2] While specific industrial protocols are often
proprietary, the general approach involves the base-catalyzed reaction of the two aldehydes
followed by dehydration to yield the a,3-unsaturated product.

Alternatively, the Wittig reaction provides a versatile method for the stereoselective synthesis of
alkenes, including (E)-Dodec-2-enal.[2][5][6] This approach involves the reaction of a
phosphorus ylide with an aldehyde.

Experimental Protocol: Wittig-Type Synthesis of (E)-
Dodec-2-enal (Conceptual)

This protocol outlines a conceptual Wittig-type synthesis, a powerful method for forming
carbon-carbon double bonds with good stereocontrol.

 Ylide Preparation:

o A suitable phosphonium salt, such as (formylmethyl)triphenylphosphonium chloride, is
suspended in an anhydrous aprotic solvent (e.g., tetrahydrofuran).

o A strong base, such as sodium hydride or n-butyllithium, is added dropwise under an inert
atmosphere (e.g., nitrogen or argon) at a reduced temperature (e.g., 0 °C) to deprotonate
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the phosphonium salt and form the corresponding phosphorus ylide.

o Reaction with Aldehyde:

o Decanal is then added dropwise to the ylide solution, maintaining the reduced
temperature.

o The reaction mixture is allowed to warm to room temperature and stirred for a specified
period (typically several hours) to ensure complete reaction.

e Work-up and Isolation:

o The reaction is quenched by the addition of a saturated aqueous solution of ammonium
chloride.

o The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl
acetate).

o The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and the solvent is removed under reduced pressure.

e Purification:

o The crude product is purified by column chromatography on silica gel using a non-polar
eluent system, such as a mixture of hexane and ethyl acetate, to separate the desired (E)-
Dodec-2-enal from the triphenylphosphine oxide byproduct and any unreacted starting
materials.[7][8]

Caption: Conceptual workflow for the synthesis of (E)-Dodec-2-enal via a Wittig-type reaction.

Analytical Characterization

Accurate characterization of Dodec-2-enal is essential for quality control and research
purposes. Gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance
(NMR) spectroscopy are the primary analytical techniques employed.

Gas Chromatography-Mass Spectrometry (GC-MS)
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GC-MS is a powerful tool for the separation and identification of volatile compounds like
Dodec-2-enal.

» Sample Preparation: A dilute solution of Dodec-2-enal is prepared in a volatile organic
solvent such as hexane or dichloromethane.

e GC Conditions:

o Column: A non-polar or semi-polar capillary column (e.g., DB-5ms or HP-5ms) is typically
used.

o Injector: Split/splitless injector, with an injection volume of 1 pL.

o Oven Program: A temperature gradient is employed, for example, starting at 50 °C,
holding for 2 minutes, then ramping to 250 °C at a rate of 10 °C/min.

o Carrier Gas: Helium at a constant flow rate.
e MS Conditions:

o lonization: Electron ionization (El) at 70 eV.

o Mass Range: Scanning from m/z 40 to 400.

o Identification: The resulting mass spectrum is compared with a reference library (e.g.,
NIST) for confirmation. The mass spectrum of Dodec-2-enal will show a characteristic
fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy provide detailed structural information, confirming the identity
and purity of Dodec-2-enal.

Table 3: Representative *H and 3C NMR Data for (E)-Dodec-2-enal (in CDCIs)
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Chemical Shift (5,

Nucleus Multiplicity Assignment
ppm)

H ~9.5 d -CHO

~6.8 dt =CH-CHO

~6.1 dt -CH=CH-CHO

~2.3 q -CH2-CH=

~1.2-1.5 m -(CH2)7-

~0.9 t -CHs

13C ~194 C=0

~159 =CH-CHO

~132 -CH=CH-CHO

~33 -CHz2-CH=

~32, 29, 28, 23 -(CHz)7-

~14 -CHs

Note: Exact chemical shifts and coupling constants may vary slightly depending on the solvent
and instrument.

Biological Activities and Potential Applications

Beyond its organoleptic properties, Dodec-2-enal exhibits a range of biological activities that
are of interest to researchers and drug development professionals.

Antimicrobial Activity

Dodec-2-enal has demonstrated antimicrobial properties against various microorganisms.[1]
The lipophilic nature of aldehydes allows them to interact with and disrupt the bacterial cell
membrane, leading to increased permeability and ultimately cell death.[9] This mechanism is
attributed to the ability of these compounds to dissolve in the lipid bilayer of the cell membrane,
altering its structure and function.[9]
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e Preparation of Inoculum: A standardized suspension of the target microorganism is prepared
in a suitable growth medium.

» Serial Dilutions: A series of twofold dilutions of Dodec-2-enal are prepared in a 96-well
microtiter plate.

 Inoculation: Each well is inoculated with the microbial suspension.

e Incubation: The plate is incubated under appropriate conditions (temperature and time) for
microbial growth.

o Determination of MIC: The MIC is determined as the lowest concentration of Dodec-2-enal
that completely inhibits visible growth of the microorganism.

Anticholinesterase Activity

Recent studies have explored the potential of Dodec-2-enal as an inhibitor of
acetylcholinesterase (AChE), an enzyme implicated in the progression of Alzheimer's disease.

» Reagent Preparation: Prepare solutions of acetylcholinesterase, the substrate
acetylthiocholine iodide (ATCI), and Ellman's reagent (5,5'-dithiobis-(2-nitrobenzoic acid),
DTNB).

e Assay Procedure:

o In a 96-well plate, add a buffer solution, the AChE enzyme, and various concentrations of
Dodec-2-enal.

o Incubate the mixture for a defined period (e.g., 15 minutes) at a controlled temperature
(e.g., 37 °C).

o Initiate the reaction by adding the substrate ATCI and DTNB.

o The hydrolysis of ATCI by AChE produces thiocholine, which reacts with DTNB to form a
yellow-colored product.

o The absorbance of the yellow product is measured spectrophotometrically at 412 nm over
time.
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o The rate of reaction is calculated, and the percentage of inhibition by Dodec-2-enal is
determined by comparing the reaction rates in the presence and absence of the
compound.

Caption: Workflow of the Ellman’s method for assessing acetylcholinesterase inhibition by (E)-
Dodec-2-enal.

Safety and Handling

(E)-Dodec-2-enal is classified as a skin and eye irritant.[3] It is also very toxic to aquatic life
with long-lasting effects.[3] Therefore, appropriate safety precautions must be taken when
handling this compound.

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[3]

o Handling: Avoid breathing fumes, gas, mist, vapors, or spray.[3] Handle in a well-ventilated
area.

o Storage: Store in a cool, dry place away from light and air, preferably under an inert
atmosphere (e.g., nitrogen).[3]

» Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local regulations.

Conclusion

Dodec-2-enal is a multifaceted compound with established applications in the flavor and
fragrance industry and emerging potential in other scientific fields. Its chemical structure,
characterized by an aldehyde functional group conjugated with a carbon-carbon double bond,
imparts a unique reactivity and a range of biological activities, including antimicrobial and
anticholinesterase effects. For researchers, scientists, and drug development professionals, a
thorough understanding of its properties, synthesis, and handling is essential for harnessing its
full potential in the development of new products and therapies. Further research into its
mechanisms of action and potential applications is warranted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://m.youtube.com/watch?v=h-DGpCakcOM
https://people.chem.umass.edu/mcdaniel/CHEM-268/Experiments/Synthesis-of-an-Alkene-via-the-Wittig-Reaction.pdf
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=12007
https://pubchem.ncbi.nlm.nih.gov/compound/2-Dodecenal
https://www.organic-chemistry.org/namedreactions/wittig-reaction.shtm
https://web.mnstate.edu/jasperse/chem365/Wittig.pdf
https://www.researchgate.net/post/Is_it_possible_to_purify_aldehyde_by_column_Is_there_any_other_method_to_do_purification
https://www.researchgate.net/post/What_is_the_best_solvent_for_purifying_aldehyde_in_a_column_chromatography
https://pmc.ncbi.nlm.nih.gov/articles/PMC9182322/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9182322/
https://www.benchchem.com/product/b1235498/docs#an-in-depth-technical-guide-to-dodec-2-enal-properties-synthesis-and-applications
https://www.benchchem.com/product/b1235498/docs#an-in-depth-technical-guide-to-dodec-2-enal-properties-synthesis-and-applications
https://www.benchchem.com/product/b1235498/docs#an-in-depth-technical-guide-to-dodec-2-enal-properties-synthesis-and-applications
https://www.benchchem.com/product/b1235498/docs#an-in-depth-technical-guide-to-dodec-2-enal-properties-synthesis-and-applications
https://www.benchchem.com/product/b1235498?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235498?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235498?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

